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Compound of Interest

Compound Name: [3-(2-Furyl)phenyllmethanol
CAS No.: 89929-93-1
Cat. No.: B1338399

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of [3-(2-
Furyl)phenyl]lmethanol. As a Senior Application Scientist, this document is structured to
provide not just procedural steps, but also the scientific rationale behind them, ensuring a
culture of safety and excellence in your laboratory.

Understanding the Hazard: A Proactive Approach to
Safety

[3-(2-Furyl)phenyl]lmethanol is an aromatic alcohol containing a furan moiety. While a specific
Safety Data Sheet (SDS) for this exact isomer is not readily available, data from suppliers and
structurally similar compounds, such as [2-(2-Furyl)phenyllmethanol and other furan-containing
substances, provide a strong basis for a comprehensive safety protocol. The primary hazards
associated with this class of compounds include:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]
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o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

o Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

The furan ring, while aromatic, can also undergo specific metabolic activation pathways in vivo

that can lead to toxicity. Therefore, minimizing exposure is paramount.

Table 1: Chemical and Physical Properties of [3-(2-Furyl)phenyllmethanol and Related

Compounds

[3-(2- [2-(2-

Property Furyl)phenyllmetha Furyl)phenyllmetha Furfuryl Alcohol
nol nol

CAS Number 89929-93-1[1] 139697-88-4[2][4] 98-00-0[5]

Molecular Formula C11H1002[1] C11H1002 C5H602[5]

Molecular Weight 174.20 g/mol [1] 174.20 g/mol 98.10 g/mol [5]
Not specified (likely a ] Clear colorless

Appearance . o Solid[6] o
solid or liquid) liquid[5]

- _ N 323.4+£30.0 °C
Boiling Point Not specified ) 171 °F[5]
(Predicted)[6]
Flash Point Not specified Not specified 167 °F[5]

Engineering Controls: The First Line of Defense

The most effective way to minimize exposure to hazardous chemicals is to implement robust

engineering controls. Personal protective equipment (PPE) should be considered the last line

of defense.

e Chemical Fume Hood: All work with [3-(2-Furyl)phenyllmethanol, including weighing,

transferring, and preparing solutions, must be conducted in a certified chemical fume hood.

This is crucial to prevent the inhalation of any dust or vapors.
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o Ventilation: Ensure the laboratory has adequate general ventilation. This helps to dilute any
fugitive emissions that may escape primary containment.

Personal Protective Equipment (PPE): Your
Personal Safety Net

A thorough risk assessment should guide the selection of PPE.[7] Based on the known hazards
of similar compounds, the following PPE is mandatory when handling [3-(2-
Furyl)phenyllmethanol:

e Eye and Face Protection: Chemical splash goggles are required at a minimum.[8] When
there is a significant risk of splashing, a face shield should be worn in addition to goggles.[8]

[9]

» Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are
generally suitable for handling alcohols and aromatic compounds.[9][10][11] Always inspect
gloves for any signs of degradation or punctures before use. It is critical to use proper glove
removal technigue to avoid skin contact.[12]

o Body Protection: A flame-resistant lab coat, fully buttoned, is required.[13] Long pants and
closed-toe shoes must be worn at all times in the laboratory.

o Respiratory Protection: In most cases, working in a properly functioning chemical fume hood
will provide adequate respiratory protection. If there is a potential for exposure to exceed
permissible limits, a respirator may be necessary.[7][12] A written respiratory protection
program must be in place, and users must be fit-tested and trained.

Table 2: Recommended Glove Selection for Handling Aromatic Alcohols
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Protection Against

Protection Against

General

Glove Material Aromatic .
Alcohols Recommendation
Compounds
o Suitable for incidental
Nitrile Good Good
contact.
Offers good chemical
Neoprene Good Good and wear resistance.
[10]
Excellent for many
chemicals, but not
Butyl Rubber Excellent Poor ) ]
ideal for aromatic
hydrocarbons.[10]
Not recommended
due to poor chemical
Latex Fair Poor resistance and

potential for allergies.
[91[10]

Safe Handling and Storage: A Step-by-Step Protocol

Adherence to a strict handling protocol is crucial for preventing accidental exposure and

maintaining the integrity of the compound.

Receiving and Storage

Inspect: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, strong acids, and strong reducing agents.[2][4][12] The

container should be kept tightly closed.[2][4][12] An amber glass bottle is a suitable

container.[1]
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Emergency Procedures: Planning for the

Unexpected
Spills

Evacuate: Immediately evacuate the area if the spill is large or if you are unsure how to
handle it.

Alert: Notify your supervisor and institutional safety office.

Contain: For small spills, if you are trained and have the appropriate spill kit, you can contain
the spill. Avoid generating dust.

Clean-up: Use an absorbent material to clean up the spill. Place all contaminated materials
in a sealed container for proper disposal.

Ventilate: Ventilate the area after the spill has been cleaned up.[14]

EXxposure

Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or
doctor.[2][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2][3]
Remove contaminated clothing and wash it before reuse.[2][3] If skin irritation occurs, seek
medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes.[3][4] Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.[2]

Waste Disposal: Responsible Stewardship

All waste containing [3-(2-Furyl)phenyllmethanol must be treated as hazardous waste.
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Waste Segregation and Labeling

o Solid Waste: Collect any solid waste, including contaminated gloves, paper towels, and
weighing paper, in a designated, labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing the compound in a separate, labeled
hazardous waste container. Do not mix with other incompatible waste streams.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the
chemical constituents.

Disposal Plan

o Follow Regulations: All hazardous waste must be disposed of in accordance with local, state,
and federal regulations, such as those set forth by the Environmental Protection Agency
(EPA).[15][16][17][18]

e Licensed Disposal: Arrange for the disposal of hazardous waste through a licensed and
reputable chemical waste disposal company.

o Furan Considerations: The combustion of furan-containing compounds can potentially
generate harmful byproducts like dioxins and other polychlorinated dibenzofurans (PCDFs).
[19] Therefore, controlled incineration by a specialized waste management facility is the
preferred disposal method.[20]
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Conclusion: A Culture of Safety

The safe handling of [3-(2-Furyl)phenyllmethanol is not just about following a set of rules; it is
about fostering a deep understanding of the potential hazards and integrating safety into every
step of the research process. By adhering to these guidelines, you are not only protecting
yourself and your colleagues but also ensuring the integrity and success of your scientific
endeavors.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1338399/docs?utm_src=pdf-body-img#comprehensive-guide-to-the-safe-handling-of-3-2-furyl-phenyl-methanol
https://www.benchchem.com/product/b1338399/docs?utm_src=pdf-body#comprehensive-guide-to-the-safe-handling-of-3-2-furyl-phenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
Retrieved from [Link]

Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration.
Retrieved from [Link]

Laboratories - Overview. (n.d.). Occupational Safety and Health Administration. Retrieved
from [Link]

Safety Data Sheet: Furan-d4. (2019, April 18). Chemos GmbH&Co0.KG. Retrieved from [Link]

Understanding Solvents and PPE for Chemical Safety. (2025, April 8). MCR Safety.
Retrieved from [Link]

Hazardous Waste. (n.d.). US EPA. Retrieved from [Link]

DIOXINS AND FURANS; AND HOSPITAL WASTE INCINERATION. (2017, June 8). PubMed
Central. Retrieved from [Link]

OSHA Glove Selection Chart. (n.d.). Environmental Health and Safety - The University of
Texas at Dallas. Retrieved from [Link]

Methanol - Standard Operating Procedure. (2012, December 14). UCLA Environment,
Health & Safety. Retrieved from [Link]

Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). US EPA.
Retrieved from [Link]

OSHA Standards for Biological Laboratories. (n.d.). Administration for Strategic
Preparedness and Response (ASPR). Retrieved from [Link]

Furfuryl Alcohol. (n.d.). PubChem. Retrieved from [Link]

OSHA Laboratory Standard. (n.d.). National Center for Biotechnology Information. Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.osha.gov/publications/osha3404.pdf
https://www.osha.gov/laboratories
https://www.chemos.de/import/msds/EN/S21980_EN.pdf
https://www.mcrsafety.com/blog/solvents
https://www.epa.gov/hw
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4923837/
https://ehs.utdallas.edu/research-safety/lab-safety/ppe/glove-selection
https://ehs.ucla.edu/sites/default/files/sop/Methanol-SOP.pdf
https://www.epa.gov/rcra
https://www.phe.gov/s3/legal/Pages/OSHAstandards.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-alcohol
https://www.ncbi.nlm.nih.gov/books/NBK214820/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Defining Hazardous Waste. (n.d.). California Department of Toxic Substances Control.
Retrieved from [Link]

o Lab Safety Equipment & PPE. (n.d.). ChemTalk. Retrieved from [Link]
o Safety Data Sheet: Methanol. (n.d.). Carl ROTH. Retrieved from [Link]

o« STANDARD OPERATING PROCEDURES (SOP) FOR INSPECTION, STORAGE, TESTING
and USE OF METHANOL (Methyl Alcohol). (2025, July 3). Princeton University. Retrieved
from [Link]

¢ Risk Management Scope for Furan Compounds. (2018, August 30). Canada.ca. Retrieved
from [Link]

e What Regulations Govern Hazardous Waste Management? (2025, January 6). Chemistry
For Everyone. Retrieved from [Link]

e How to Safely handle Methanol. (2019, April 15). Methanol Institute. Retrieved from [Link]

o Chemical Properties of 2-Furanmethanol (CAS 98-00-0). (n.d.). Cheméo. Retrieved from
[Link]

e The Laboratory Standard. (n.d.). Vanderbilt University - Office of Clinical and Research
Safety. Retrieved from [Link]

e Section 6C: Protective Equipment. (n.d.). Princeton University - Environmental Health and
Safety. Retrieved from [Link]

e Precautions for Loading, Unloading, Transport and Storage of Methanol. (n.d.). Methanol
Institute. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://dtsc.ca.gov/defining-hazardous-waste/
https://chem-talk.org/lab-safety-equipment-ppe/
https://www.carlroth.com/medias/SDB-AE01-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQyMDd8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGUvaDExLzkwNzgxMTc2OTU1MTgucGRmfDk3ZDY1YjY5Y2U0YjY0ZDI3Y2U5M2U5Y2M0YmI1ZDM3Y2M3YjY5Y2U0YjY0ZDI3Y2U5M2U5Y2M0YmI1ZDM3
https://ehs.princeton.edu/sites/g/files/toruqf1501/files/media/sop-methanol_0.pdf
https://www.canada.ca/en/environment-climate-change/services/managing-pollution/evaluating-existing-substances/furan-compounds-risk-management-scope.html
https://www.youtube.com/watch?v=5-iV-ENaL_E
https://www.youtube.com/watch?v=xKaAm82a5kE
https://www.chemeo.com/cid/43-987-0/2-Furanmethanol
https://www.vumc.org/ocrs/biosafety/lab-standard
https://ehs.princeton.edu/manual/section-6c-protective-equipment
https://www.methanol.org/wp-content/uploads/2016/06/Loading-Unloading-Transport-and-Storage-Best-Practices.pdf
https://www.benchchem.com/product/b1338399?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Sources

. [3-(2-Furyl)phenyllmethanol, 297%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
. fishersci.se [fishersci.se]
. fishersci.ca [fishersci.ca]

. fishersci.ca [fishersci.ca]

1
2
3
4
¢ 5. Furfuryl Alcohol | C5H602 | CID 7361 - PubChem [pubchem.ncbi.nim.nih.gov]
6. [2-(2-FURYL)PHENYL]JMETHANOL | 139697-88-4 [chemicalbook.com]

7. osha.gov [osha.gov]

8. mcrsafety.com [mcrsafety.com]

9. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]

e 10. safety.fsu.edu [safety.fsu.edu]

e 11. ehs.princeton.edu [ehs.princeton.edu]

e 12. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

e 13. dupont.com.sg [dupont.com.sg]

e 14. chemos.de [chemos.de]

e 15. epa.gov [epa.goV]

e 16. Hazardous Waste | US EPA [epa.goV]

e 17. epa.gov [epa.goVv]

e 18. youtube.com [youtube.com]

e 19. DIOXINS AND FURANS; AND HOSPITAL WASTE INCINERATION - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 20. chemicalbook.com [chemicalbook.com]

¢ To cite this document: BenchChem. [Comprehensive Guide to the Safe Handling of [3-(2-
Furyl)phenyllmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338399/docs#comprehensive-guide-to-the-safe-
handling-of-3-2-furyl-phenyl-methanol]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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